2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone

• IUPAC Name: 2,2,2-trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl)ethanone
• InChI: InChI=1S/C17H13F3N2OS/c18-17(19,20)15(23)14-13(10-6-2-1-3-7-10)21-16-22(14)11-8-4-5-9-12(11)24-16/h1-3,6-7H,4-5,8-9H2
• InChI Key: BGLYZDBYUNVEAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=CC=C4)C(=O)C(F)(F)F
• Molecular Formula: C17H13F3N2OS
• Molecular Weight: 350.4 g/mol

Description

The compound “2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone” is a complex organic molecule. It contains several functional groups, including a trifluoroethanone group, a phenyl group, and an imidazobenzothiazole group. The presence of these groups suggests that the compound may have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The trifluoroethanone group would introduce a polar carbonyl group, while the phenyl and imidazobenzothiazole groups are aromatic and likely planar. The presence of nitrogen and sulfur atoms in the imidazobenzothiazole group could also introduce interesting electronic properties.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The trifluoroethanone group could potentially undergo nucleophilic addition reactions, while the imidazobenzothiazole group could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a trifluoroethanone group could increase its polarity and potentially its boiling point. The aromatic groups could contribute to its stability and possibly its solubility in organic solvents.

Scientific Research Applications

Synthesis and Building Blocks

2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone and related compounds serve as versatile building blocks in organic synthesis. They are utilized in the microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, demonstrating their role as reactive synthons for constructing various heterocyclic compounds including pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. These processes highlight the compound's utility in creating novel pyrimido[1,2-a]benzimidazole, pyrido[1,2-a]benzimidazole, pyrimidine, isoxazole, and pyrazole heterocycles linked to benzothiazole and benzimidazole ring systems (Darweesh et al., 2016).

Modulators of Multidrug Resistance

In pharmacological research, certain derivatives of 2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone have been investigated for their ability to overcome multidrug resistance in tumor cells. This research is crucial for developing new therapeutic strategies against resistant cancer types. A study found that some derivatives could significantly modulate drug resistance, offering potential pathways for enhancing the efficacy of chemotherapy (Tasaka et al., 1997).

Antibacterial and Antifungal Activities

Compounds derived from or related to 2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone have also been synthesized and evaluated for their antimicrobial properties. These studies are important for identifying new agents that could be developed into drugs to treat various bacterial and fungal infections. For instance, certain fluorobenzo[d]thiazole amides synthesized from related compounds showed antibacterial and antifungal activity, suggesting their potential as templates for developing new antimicrobial agents (Pejchal et al., 2015).

Safety and Hazards

As with any chemical compound, handling “2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

The study of novel organic compounds like “2,2,2-Trifluoro-1-(2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl)-1-ethanone” is a vibrant area of research. These compounds could have potential applications in various fields, including medicinal chemistry, materials science, and synthetic chemistry.